Cas no 31575-93-6 (Heraclenol)

Heraclenol Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
• 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• Heraclenol
• HMS2209F04
• [ "" ]
• Heraclenol, >=95% (LC/MS-ELSD)
• CS-0024539
• 9-[(2R)-2,3-dihydroxy-3-methyl-butoxy]furo[3,2-g]chromen-7-one
• SMR000156207
• (R)-9-(2,3-Dihydroxy-3-methylbutoxy)-7H-furo[3,2-g]chromen-7-one
• 9WSY53477L
• DTXSID60185468
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-(2,3-dihydroxy-3-methylbutoxy)-, (R)-
• FS-9747
• CHEMBL1173444
• AKOS037515115
• Q3785098
• 31575-93-6
• HY-N4052
• UNII-9WSY53477L
• MLS000574834
• NSC 306227
• NSC-306227
• ACon1_001942
• komalin
• 9-(2,3-dihydroxy-3-methylbutoxy)-2H-furo[3,2-g]chromen-2-one
• NCGC00179981-01
• (R)-Heraclenol
• CS-0891248
• BRD-A77050075-001-01-8
• HERALENOL
• 9-(2,3-dihydroxy-3-methylbutoxy)-7-furo[3,2-g][1]benzopyranone
• 9-[(2S)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• 9-(2,3-dihydroxy-3-methylbutoxy)furo[3,2-g]chromen-7-one
• FT-0776001
• 26091-76-9
• Q27165654
• CHEMBL454062
• HY-N4052A
• BDBM50361380
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
• MEGxp0_000083
• CHEBI:93899
• AKOS032948363
• NSC306227
• 139079-42-8
• A875854
• ( inverted exclamation markA)-Heraclenol
• NS00097261
• Isosaxalin; Heraclenol
• HMS3344K11
• DA-53949
• +Expand

• InChIKey： FOINLJRVEBYARJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3
• SMILES： CC(C(COC1C2OC=CC=2C=C2C=CC(OC=12)=O)O)(C)O

Computed Properties

• Exact Mass: 304.094688g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.094688g/mol
• Monoisotopic Mass: 304.094688g/mol
• Topological Polar Surface Area: 89.1Ų
• Heavy Atom Count: 22
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.04980
• PSA: 93.04000
• Refractive Index: 1.63
• Boiling Point: 544.3°Cat760mmHg
• Melting Point: 129-130 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 283°C
• Color/Form: Powder
• Density: 1.386

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Decatropis bicolor